Cas no 942010-17-5 (N-(furan-2-yl)methyl-2-2-(hydroxymethyl)-5-methoxy-4-oxo-1,4-dihydropyridin-1-ylacetamide)

• Product Name: N-(furan-2-yl)methyl-2-2-(hydroxymethyl)-5-methoxy-4-oxo-1,4-dihydropyridin-1-ylacetamide
• CAS No: 942010-17-5
• MF: C₁₄H₁₆N₂O₅
• MW: 292.287243843079
• CID: 6260153
• PubChem ID: 16853188
• Update Time: 2025-07-08

N-(furan-2-yl)methyl-2-2-(hydroxymethyl)-5-methoxy-4-oxo-1,4-dihydropyridin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(furan-2-yl)methyl-2-2-(hydroxymethyl)-5-methoxy-4-oxo-1,4-dihydropyridin-1-ylacetamide
• N-(furan-2-ylmethyl)-2-[2-(hydroxymethyl)-5-methoxy-4-oxopyridin-1-yl]acetamide
• F2471-1191
• N-[(furan-2-yl)methyl]-2-[2-(hydroxymethyl)-5-methoxy-4-oxo-1,4-dihydropyridin-1-yl]acetamide
• AKOS005760177
• N-(furan-2-ylmethyl)-2-(2-(hydroxymethyl)-5-methoxy-4-oxopyridin-1(4H)-yl)acetamide
• 942010-17-5

• Inchi： 1S/C14H16N2O5/c1-20-13-7-16(10(9-17)5-12(13)18)8-14(19)15-6-11-3-2-4-21-11/h2-5,7,17H,6,8-9H2,1H3,(H,15,19)
• InChI Key： KDLRCLHROUJGAX-UHFFFAOYSA-N
• SMILES： O(C)C1C(C=C(CO)N(C=1)CC(NCC1=CC=CO1)=O)=O

Computed Properties

• Exact Mass: 292.10592162g/mol
• Monoisotopic Mass: 292.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 92Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on N-(furan-2-yl)methyl-2-2-(hydroxymethyl)-5-methoxy-4-oxo-1,4-dihydropyridin-1-ylacetamide

Compound CAS No. 942010-17-5: N-(furan-2-yl)methyl-2-(hydroxymethyl)-5-methoxy-4-oxo-1,4-dihydropyridin-1-ylacetamide

The compound with CAS No. 942010-17-5, known as N-(furan-2-yl)methyl-2-(hydroxymethyl)-5-methoxy-4-oxo-1,4-dihydropyridin-1-y acetamide, is a complex organic molecule with a unique structure and potential applications in various fields. This compound belongs to the class of dihydropyridines, which are well-known for their role in pharmaceuticals, particularly as calcium channel blockers. The presence of the furan ring and methoxy group introduces additional functional diversity, making this compound a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of dihydropyridine derivatives in drug discovery. The dihydropyridine core of this compound is a key structural element that contributes to its pharmacological activity. Researchers have explored the potential of this compound as a calcium channel modulator, which could be beneficial in treating cardiovascular diseases such as hypertension and angina. The hydroxymethyl group attached to the molecule adds hydrophilicity, potentially enhancing its solubility and bioavailability.

The furan ring in the structure is a five-membered aromatic heterocycle that can participate in various biochemical interactions. This moiety is known to enhance the molecule's ability to interact with biological targets, such as enzymes and receptors. Recent advancements in computational chemistry have allowed researchers to model the binding affinity of this compound with specific protein targets, providing insights into its potential therapeutic applications.

In terms of synthesis, the compound can be prepared through a multi-step process involving coupling reactions and oxidation steps. The introduction of the methoxy group is typically achieved via nucleophilic substitution or alkylation reactions. The acetamide moiety plays a crucial role in stabilizing the molecule's conformation and influencing its pharmacokinetic properties.

Recent research has also focused on the green chemistry aspects of synthesizing such compounds. By employing environmentally friendly catalysts and solvents, scientists aim to reduce the ecological footprint of drug manufacturing processes. This approach aligns with global efforts to promote sustainable practices in the pharmaceutical industry.

The compound's structure also suggests potential applications in agrochemicals. The presence of a furan ring and methoxy group could confer pesticidal or fungicidal activity, making it a candidate for further evaluation in agricultural settings.

In conclusion, CAS No. 942010-17 -5 represents a promising molecule with diverse functional groups that offer opportunities for innovation across multiple domains. Its unique combination of structural features positions it as a valuable tool for researchers exploring new therapeutic agents and agrochemicals.